Cas no 66343-30-4 (2,4-Pentadienoyl chloride, 4-methyl-, (E)-)

• Product Name: 2,4-Pentadienoyl chloride, 4-methyl-, (E)-
• CAS No: 66343-30-4
• MF: C₆H₇ClO
• MW: 130.572180986404
• CID: 396460
• PubChem ID: 54095337
• Update Time: 2025-04-19

2,4-Pentadienoyl chloride, 4-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoyl chloride, 4-methyl-, (E)-
• 4-methylpenta-2,4-dienoyl chloride
• SCHEMBL9723613
• 66343-30-4
• DTXSID40708997

• Inchi： 1S/C6H7ClO/c1-5(2)3-4-6(7)8/h3-4H,1H2,2H3
• InChI Key： MWRYUVJVPFYAOS-UHFFFAOYSA-N
• SMILES： ClC(C=CC(=C)C)=O

Computed Properties

• Exact Mass: 130.01861
• Monoisotopic Mass: 130.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07